Cas no 203506-01-8 (6-bromo-3-methyl-quinolin-2-amine)

• Product Name: 6-bromo-3-methyl-quinolin-2-amine
• CAS No: 203506-01-8
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD00272511
• CID: 252198
• PubChem ID: 17039634
• Update Time: 2025-04-19

6-bromo-3-methyl-quinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine,6-bromo-3-methyl-
• 2-AMINO-6-BROMO-3-METHYLQUINOLINE
• 6-bromo-3-methylquinolin-2-amine
• 2-Quinolinamine,6-bromo-3-methyl
• OR3650
• QU151
• 6-bromo-3-methyl-quinolin-2-amine
• AKOS012535741
• 203506-01-8
• DTXSID10588905
• FT-0705693
• AB05791
• SY227077
• 6-Bromo-3-methyl-2-quinolinamine
• CS-0309882
• 2-Quinolinamine, 6-bromo-3-methyl-
• SCHEMBL789778
• P20647
• W-201776
• MFCD00272511
• DB-066153

• MDL： MFCD00272511
• Inchi： 1S/C10H9BrN2/c1-6-4-7-5-8(11)2-3-9(7)13-10(6)12/h2-5H,1H3,(H2,12,13)
• InChI Key： DUFGQFDKOSMTAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(C)=C(N)N=2

Computed Properties

• Exact Mass: 235.99500
• Monoisotopic Mass: 235.994911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.564
• Boiling Point: 371.2°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.705
• PSA: 38.91000
• LogP: 3.46910

6-bromo-3-methyl-quinolin-2-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 41-22
• Safety Instruction： 26-39
• Hazardous Material Identification：